Cas no 2092230-94-7 (N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine)

• Product Name: N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine
• CAS No: 2092230-94-7
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• CID: 5049266
• Update Time: 2025-05-21

N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)-2-chloropyrimidin-4-amine
• N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine

• Inchi： 1S/C7H9ClN4/c8-7-10-2-1-6(12-7)11-5-3-9-4-5/h1-2,5,9H,3-4H2,(H,10,11,12)
• InChI Key： ANLATOLULPJPJU-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8

Additional information on N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine

N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine (CAS No. 2092230-94-7): A Comprehensive Overview

N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine (CAS No. 2092230-94-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrimidine core with a chloro substituent and an azetidine moiety, exhibits unique chemical properties that make it valuable for drug discovery and material science applications.

The molecular structure of N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine combines the rigidity of the pyrimidine ring with the conformational flexibility of the azetidine group. This combination creates a versatile scaffold that can interact with various biological targets, making it particularly interesting for researchers exploring kinase inhibitors and GPCR modulators. Recent studies suggest potential applications in developing treatments for inflammatory diseases and certain metabolic disorders.

From a synthetic chemistry perspective, CAS 2092230-94-7 presents interesting challenges and opportunities. The presence of both chloropyrimidine and azetidine amine functional groups allows for diverse chemical modifications, enabling medicinal chemists to create libraries of derivatives with varying biological activities. This characteristic has made it a popular building block in combinatorial chemistry approaches.

The pharmaceutical industry has shown growing interest in N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine derivatives as potential drug candidates. Several patent applications have emerged in recent years claiming novel compounds derived from this scaffold for various therapeutic indications. The compound's ability to serve as a privileged structure in medicinal chemistry has positioned it as a valuable tool in hit-to-lead optimization processes.

In material science, the 2-chloropyrimidin-4-amine moiety demonstrates interesting photophysical properties that researchers are exploring for applications in organic electronics. The compound's potential in creating novel organic semiconductors and luminescent materials is currently under investigation by several academic and industrial research groups.

The synthesis of N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine typically involves multi-step organic transformations starting from commercially available precursors. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of its production, making it more accessible to researchers. These process improvements have contributed to the compound's increasing availability in the fine chemical market.

Analytical characterization of CAS 2092230-94-7 requires sophisticated techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and stability are crucial factors for research applications, prompting suppliers to implement rigorous quality control measures. Proper storage conditions typically involve protection from moisture and light to maintain stability.

The global market for N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine has shown steady growth, driven by increasing research activities in pharmaceutical development and specialty chemicals. Several contract research organizations and custom synthesis providers now include this compound in their catalogs, offering both standard and customized derivatives to meet specific research needs.

From a regulatory perspective, 2-chloropyrimidin-4-amine derivatives are subject to standard chemical safety protocols. Researchers working with this compound should follow appropriate laboratory safety practices, including the use of personal protective equipment. The compound's safety profile has been documented in several research publications and material safety data sheets.

Future research directions for N-(Azetidin-3-yl)-2-chloropyrimidin-4-amine include exploring its potential in targeted drug delivery systems and as a ligand in catalytic applications. The compound's versatility continues to attract interest from multiple scientific disciplines, suggesting that its full potential is yet to be realized.

For researchers seeking azetidine-containing compounds or chloropyrimidine derivatives, CAS 2092230-94-7 represents an important building block with diverse applications. Its unique structural features and demonstrated utility in medicinal chemistry make it a valuable addition to any research chemical collection focused on heterocyclic compounds.